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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of alternatives to 2-

(Dodecylthiocarbonothioylthio)-2-methylpropanoic acid (DDMAT) for Reversible Addition-

Fragmentation chain Transfer (RAFT) polymerization. This document explores a range of chain

transfer agents (CTAs), detailing their chemical structures, mechanisms, and applications, with

a focus on providing actionable data and protocols for laboratory use.

Introduction to RAFT Polymerization and the Role of
Chain Transfer Agents
Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization is a powerful and

versatile controlled radical polymerization technique that allows for the synthesis of polymers

with well-defined architectures, molecular weights, and low polydispersity.[1][2] The key to this

control lies in the choice of a suitable chain transfer agent (CTA). The CTA mediates the

polymerization by reversibly transferring a propagating radical between active and dormant

polymer chains, as illustrated in the general mechanism below.
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General Structure of a RAFT Agent

Classes of RAFT Agents
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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